4-(4-oxo-1,2,3-benzotriazin-3-yl)-N-[4-(trifluoromethoxy)phenyl]butanamide

• IUPAC Name: 4-(4-oxo-1,2,3-benzotriazin-3-yl)-N-[4-(trifluoromethoxy)phenyl]butanamide
• InChI: InChI=1S/C18H15F3N4O3/c19-18(20,21)28-13-9-7-12(8-10-13)22-16(26)6-3-11-25-17(27)14-4-1-2-5-15(14)23-24-25/h1-2,4-5,7-10H,3,6,11H2,(H,22,26)
• InChI Key: RXQDXSAAOMFWHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H15F3N4O3
• Molecular Weight: 392.3 g/mol

Description

The compound “4-(4-oxo-1,2,3-benzotriazin-3-yl)-N-[4-(trifluoromethoxy)phenyl]butanamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds, such as 3,4-dihydro-4-oxo-1,2,3-benzotriazinyl esters of Fmoc-amino acids, has been described in the literature. These compounds have been used in solid phase peptide synthesis, where the ionisation of the liberated hydroxy component by the starting resin-bound amine provides a useful colour indicator of the progress of acylation reactions.

Chemical Reactions Analysis

In the context of peptide synthesis, these types of compounds have been used as reagents for acylation reactions. The progress of these reactions can be monitored by observing the colour change resulting from the ionisation of the liberated hydroxy component.

Scientific Research Applications

GPR139 Modulation

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Solid Phase Peptide Synthesis

Abstract: The compound’s 3,4-dihydro-4-oxo-1,2,3-benzotriazinyl esters find utility in solid-phase peptide synthesis (SPPS). Here’s what you need to know:

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